2-methyl-5-((4-methylbenzyl)oxy)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridin-4(1H)-one

• IUPAC Name: 2-methyl-5-[(4-methylphenyl)methoxy]-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridin-4-one
• InChI: InChI=1S/C26H29N3O3/c1-20-8-10-22(11-9-20)19-32-25-17-29(21(2)16-24(25)30)18-26(31)28-14-12-27(13-15-28)23-6-4-3-5-7-23/h3-11,16-17H,12-15,18-19H2,1-2H3
• InChI Key: NGZCOCRKZCUHCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CN(C(=CC2=O)C)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C26H29N3O3
• Molecular Weight: 431.5 g/mol

Description

2-methyl-5-((4-methylbenzyl)oxy)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C26H29N3O3 and its molecular weight is 431.536. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-5-((4-methylbenzyl)oxy)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-5-((4-methylbenzyl)oxy)-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• A study explored the synthesis of various stereoisomers of 3-(1-aminoethyl)pyrrolidines, important intermediates in the preparation of quinolone antibacterials, highlighting the utility of chemical synthesis techniques in developing compounds for antibacterial applications (Schroeder et al., 1992).
• Research on analgesic isothiazolopyridines of Mannich base type, including structural characterization via X-ray analysis, demonstrates the importance of molecular structure analysis in understanding the properties of complex organic compounds (Karczmarzyk & Malinka, 2008).

Catalytic and Biological Activities

• A study on nickel complexes with various phosphino-pyridine ligands investigated their synthesis, structures, and catalytic activities, particularly in ethylene oligomerization, indicating the role of complex organometallic compounds in catalysis (Kermagoret & Braunstein, 2008).
• Investigations into pyrazolopyrimidines derivatives revealed their potential as anticancer and anti-5-lipoxygenase agents, underscoring the significance of chemical compounds in therapeutic research (Rahmouni et al., 2016).

Molecular Interactions and Properties

• Research on thiazole-aminopiperidine hybrid analogues as Mycobacterium tuberculosis GyrB inhibitors discussed their design, synthesis, and evaluation, highlighting the approach to targeting bacterial enzymes (Jeankumar et al., 2013).
• Studies on antimitotic agents with some pyridine derivatives examined the structure-activity relationships, providing insights into the design of compounds with specific biological activities (Temple et al., 1992).